Cas no 2228752-38-1 (5-(2-methylbut-3-yn-2-yl)-2,3-dihydro-1,4-benzodioxine)

• Product Name: 5-(2-methylbut-3-yn-2-yl)-2,3-dihydro-1,4-benzodioxine
• CAS No: 2228752-38-1
• MF: C₁₃H₁₄O₂
• MW: 202.249063968658
• CID: 6115102
• PubChem ID: 165733671
• Update Time: 2025-06-14

5-(2-methylbut-3-yn-2-yl)-2,3-dihydro-1,4-benzodioxine Chemical and Physical Properties

Names and Identifiers

• 5-(2-methylbut-3-yn-2-yl)-2,3-dihydro-1,4-benzodioxine
• EN300-1748557
• 2228752-38-1

• Inchi： 1S/C13H14O2/c1-4-13(2,3)10-6-5-7-11-12(10)15-9-8-14-11/h1,5-7H,8-9H2,2-3H3
• InChI Key： ADBDABLWPONGEY-UHFFFAOYSA-N
• SMILES： O1CCOC2C=CC=C(C1=2)C(C#C)(C)C

Computed Properties

• Exact Mass: 202.099379685g/mol
• Monoisotopic Mass: 202.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 18.5Ų

Additional information on 5-(2-methylbut-3-yn-2-yl)-2,3-dihydro-1,4-benzodioxine

Research Brief on 5-(2-methylbut-3-yn-2-yl)-2,3-dihydro-1,4-benzodioxine (CAS: 2228752-38-1): Recent Advances and Applications

The compound 5-(2-methylbut-3-yn-2-yl)-2,3-dihydro-1,4-benzodioxine (CAS: 2228752-38-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate. The compound's distinctive benzodioxine core and alkyne side chain make it a promising scaffold for further chemical modifications and pharmacological investigations.

Recent studies have explored the synthetic pathways for 5-(2-methylbut-3-yn-2-yl)-2,3-dihydro-1,4-benzodioxine, highlighting its efficient production through palladium-catalyzed coupling reactions. These methods have been optimized to achieve high yields and purity, which are critical for subsequent biological testing. Additionally, computational studies have provided insights into the compound's molecular interactions, particularly its binding affinity for various biological targets, including enzymes and receptors implicated in inflammatory and neurodegenerative diseases.

In vitro and in vivo evaluations have demonstrated that 5-(2-methylbut-3-yn-2-yl)-2,3-dihydro-1,4-benzodioxine exhibits notable anti-inflammatory and neuroprotective properties. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that the compound significantly reduced pro-inflammatory cytokine levels in murine models of rheumatoid arthritis. Another study, published in ACS Chemical Neuroscience, highlighted its potential in mitigating oxidative stress in neuronal cells, suggesting its applicability in treating conditions like Alzheimer's disease.

Despite these promising findings, challenges remain in optimizing the compound's pharmacokinetic profile, including its bioavailability and metabolic stability. Current research is focused on structural derivatization to enhance these properties while retaining its therapeutic efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance this compound into preclinical development, with the aim of identifying lead candidates for further clinical evaluation.

In conclusion, 5-(2-methylbut-3-yn-2-yl)-2,3-dihydro-1,4-benzodioxine represents a versatile and pharmacologically active scaffold with broad therapeutic potential. Continued research into its mechanism of action and structural optimization will be crucial for unlocking its full clinical value. This brief underscores the importance of interdisciplinary collaboration in translating fundamental chemical discoveries into viable therapeutic solutions.